Cas no 2137988-50-0 (2-Cyclopropyl-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid)

• Product Name: 2-Cyclopropyl-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid
• CAS No: 2137988-50-0
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6475106
• PubChem ID: 165468268
• Update Time: 2025-10-29

2-Cyclopropyl-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2137988-50-0
• EN300-800783
• 2-cyclopropyl-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid
• 2-Cyclopropyl-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid

• Inchi： 1S/C12H21NO3/c1-4-12(2,3)13-10(14)7-9(11(15)16)8-5-6-8/h8-9H,4-7H2,1-3H3,(H,13,14)(H,15,16)
• InChI Key： RMSARJCXVBCFGR-UHFFFAOYSA-N
• SMILES： OC(C(CC(NC(C)(C)CC)=O)C1CC1)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-Cyclopropyl-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid

Introduction to 2-Cyclopropyl-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid (CAS No. 2137988-50-0)

2-Cyclopropyl-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid, identified by the CAS number 2137988-50-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound features a unique structural motif comprising a cyclopropyl group, a propanoic acid backbone, and an amide-derived moiety. The presence of these functional groups makes it a versatile intermediate for the development of novel therapeutic agents, particularly in the realm of drug discovery and medicinal chemistry.

The structural complexity of 2-Cyclopropyl-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid arises from its combination of a cycloalkyl ring and an amide linkage, which are both critical for modulating biological activity. The cyclopropyl group, known for its rigid three-membered ring structure, often enhances metabolic stability and binding affinity in drug molecules. Meanwhile, the amide functionality provides a site for further derivatization, enabling the synthesis of more complex pharmacophores. This dual functionality makes the compound particularly valuable in designing molecules with tailored biological properties.

In recent years, there has been growing interest in leveraging such structurally intricate compounds for therapeutic applications. The pharmaceutical industry has increasingly recognized the importance of molecular diversity in drug discovery, as it allows for the identification of compounds with novel mechanisms of action. 2-Cyclopropyl-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid exemplifies this trend, as its unique architecture may contribute to interactions with biological targets that are not accessible with simpler molecular scaffolds.

One of the most compelling aspects of this compound is its potential utility as a building block for more complex drug candidates. The presence of both the cyclopropyl and amide groups offers multiple points for chemical modification, allowing medicinal chemists to explore a wide range of structural variations. For instance, the amide moiety can be hydrolyzed or undergo further functionalization to introduce additional pharmacological properties. Similarly, the cyclopropyl ring can serve as a scaffold for conformational constraints that enhance binding to biological receptors.

Recent advancements in synthetic methodologies have further enhanced the accessibility of such complex molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and enzymatic resolutions have enabled more efficient and scalable synthesis routes for compounds like 2-Cyclopropyl-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid. These improvements have not only reduced production costs but also opened up new possibilities for exploring its biological potential.

The compound's relevance extends beyond academic research; it has practical implications in industrial drug development programs. Pharmaceutical companies are increasingly investing in libraries of structurally diverse compounds to screen against various disease targets. 2-Cyclopropyl-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid could serve as a key intermediate in generating such libraries, providing researchers with a rich palette of molecular structures to investigate.

In terms of biological activity, preliminary studies suggest that derivatives of this compound may exhibit promising properties in certain therapeutic areas. For example, modifications to the amide group could lead to compounds with enhanced binding affinity to specific enzymes or receptors involved in metabolic disorders or inflammatory diseases. Additionally, the rigid cyclopropyl moiety might contribute to improved pharmacokinetic profiles by reducing metabolic degradation.

The synthesis and characterization of 2-Cyclopropyl-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid also highlight advancements in analytical techniques that are essential for understanding molecular interactions at a detailed level. High-resolution NMR spectroscopy, mass spectrometry, and X-ray crystallography have all played crucial roles in elucidating its structure and confirming its purity. These tools are indispensable for ensuring that synthetic intermediates meet the stringent requirements for further development into drug candidates.

The future prospects for this compound are promising, given its structural features and synthetic versatility. As research continues to uncover new applications for complex organic molecules, 2-Cyclopropyl-3-[(2-methylbutan-2-yl)carbamoyl]propanoic acid is likely to remain a valuable asset in pharmaceutical chemistry. Its potential as an intermediate for drug development underscores the importance of maintaining robust synthetic capabilities and exploring innovative approaches to molecular design.

In conclusion, 2-Cyclopropyl -3 -[( 2 -methylbutan - 2 - yl ) carbamoyl ] propanoic acid ( CAS No . 2137988 - 50 - 0 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and synthetic utility . Its potential applications in drug discovery , coupled with recent improvements in synthetic methodologies , position it as a key intermediate for developing novel therapeutic agents . As research progresses , this compound is expected to contribute further to our understanding of molecular interactions and their implications for human health .